2-methyl-5,6,7,8-tetrahydro-1H-pyrido[3,4-d]pyrimidin-4-one

• IUPAC Name: 2-methyl-5,6,7,8-tetrahydro-1H-pyrido[3,4-d]pyrimidin-4-one
• InChI: InChI=1S/C8H11N3O/c1-5-10-7-4-9-3-2-6(7)8(12)11-5/h9H,2-4H2,1H3,(H,10,11,12)
• InChI Key: YYZKKLJMPSCJHD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=O)C2=C(N1)CNCC2
• Molecular Formula: C8H11N3O
• Molecular Weight: 165.19 g/mol

Description

2-methyl-5,6,7,8-tetrahydro-1H-pyrido[3,4-d]pyrimidin-4-one is a chemical compound listed in the PubChem database It is known for its unique properties and applications in various scientific fields

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-methyl-5,6,7,8-tetrahydro-1H-pyrido[3,4-d]pyrimidin-4-one involves specific reaction conditions and reagents. The preparation methods can vary, but typically include steps such as carbonization, sulfonation, and other chemical modifications . The choice of method depends on the desired purity and application of the compound.

Industrial Production Methods

Industrial production of this compound often involves large-scale chemical processes. These methods are designed to maximize yield and efficiency while maintaining the quality of the compound. Techniques such as hydrothermal synthesis and template methods are commonly used .

Chemical Reactions Analysis

Types of Reactions

2-methyl-5,6,7,8-tetrahydro-1H-pyrido[3,4-d]pyrimidin-4-one undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

The reactions of this compound typically require specific reagents and conditions. For example, oxidation reactions may use oxidizing agents like potassium permanganate, while reduction reactions may use reducing agents like sodium borohydride .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For instance, oxidation reactions may produce oxides, while reduction reactions may yield reduced forms of the compound .

Scientific Research Applications

2-methyl-5,6,7,8-tetrahydro-1H-pyrido[3,4-d]pyrimidin-4-one has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Medicine: The compound is being explored for its therapeutic potential in treating various diseases.

Industry: It is used in the production of materials and chemicals for industrial applications .

Mechanism of Action

The mechanism of action of 2-methyl-5,6,7,8-tetrahydro-1H-pyrido[3,4-d]pyrimidin-4-one involves its interaction with specific molecular targets and pathways. It may act by binding to enzymes or receptors, thereby modulating their activity. The exact pathways and targets can vary depending on the application and context .